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Audience: Researchers, scientists, and drug development professionals.

Preamble: This document provides an in-depth technical overview of the foundational research

and methodology of the Cognitive Task Application (Cotapp), a digital test battery designed to

assess attention, information processing, and executive functions in children.

Introduction to the Cotapp Test
The Cognitive Task Application (Cotapp) is a computerized test developed to provide a detailed

profile of a child's cognitive strengths and weaknesses.[1][2][3] It is designed for children with a

mental age of 6 to 12 years and aims to measure various cognitive domains in approximately

35 minutes.[4][5] The test is presented as a game-like interface to engage children, with a

character named 'Cotapp' guiding them through the tasks.[1][5] The Cotapp is intended to be

a more efficient and child-friendly alternative to traditional paper-and-pencil neuropsychological

tests.[1][4] It is used by psychologists and (ortho)pedagogues in various settings, including

mental healthcare, private practices, and schools.[4]
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The development of the Cotapp was motivated by the need for a standardized, reliable, and

valid instrument to measure cognitive functions in children with developmental and learning

problems, such as ADHD.[1][6] The test is adaptive to the child's pace, making it suitable for

children with varying processing speeds.[4][5]

Core Cognitive Domains Assessed
The Cotapp test is structured to evaluate several key cognitive domains through a series of

tasks, referred to as "blocks". The primary domains assessed include:

Processing Speed: The speed and accuracy of responding to stimuli.

Attention: The ability to sustain focus and selectively attend to relevant information.

Executive Control: Higher-order cognitive processes including inhibition, cognitive flexibility,

and working memory.

(Working) Memory: The ability to hold and manipulate information over a short period.

Learning Speed: The rate at which a child's performance improves with practice.

Behavior during the task: This includes aspects like motivation and response to feedback.[4]

The Cotapp generates 22 basic and 46 specialized outcome parameters from these domains.

[1][2][3][7]

Foundational Research: The Normative and
Validation Study
The primary foundational research for the Cotapp is detailed in the 2020 publication by

Rommelse, N., et al., titled "De Cognitieve Test Applicatie (COTAPP): geavanceerde

computertest voor het meten van aandacht, informatieverwerking en executieve functies bij

kinderen" (The Cognitive Task Application (COTAPP): an advanced computer test for

measuring attention, information processing and executive functions in children).

Objective: To establish normative data and assess the reliability and validity of the Cotapp test.
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Participants:

Normative Sample: A representative group of 1,032 Dutch children.[3][7]

Validity Group: 79 children with a diagnosis of ADHD.[3][7]

Test-Retest Reliability Group: A total of 127 children participated in a retest.[3][7]

Procedure:

Individual Administration: The Cotapp was administered individually in a quiet, low-stimulus

environment.[4]

Standardized Instructions: Children received standardized instructions from the on-screen

character 'Cotapp' before each of the seven test blocks.[1][4] A brief practice session was

included for each task.[4]

Test Duration: The entire test battery was completed in approximately 30-40 minutes.[4]

Data Collection: The test was administered on a laptop with an internet connection.[4] Raw

data, including every key press and response time, was automatically recorded.[1][4]

Observer-rated behavior: During the test, the test leader could use an observation form to

register the child's motor and verbal restlessness.[4] Standardized coaching rules were in

place for children who required extra encouragement.[4]

Data Analysis:

Norming: Continuous norming using the Box-Cox Power Exponential model was applied to

the data from the normative sample to generate precise norm scores.[7]

Reliability: Split-half reliability and test-retest reliability were calculated for the outcome

parameters.[1][2][3][7]

Validity: The performance of the ADHD group was compared to the normative sample.

Associations between Cotapp parameters and other measures such as intelligence and

academic achievement were also examined.[1][2][3][7]
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Quantitative Data from Foundational Research
The following tables summarize the key quantitative findings from the foundational validation

study of the Cotapp.

Table 1: Participant Demographics in the Foundational Study

Group Number of Participants (N) Key Characteristics

Normative Sample 1,032
Representative sample of

Dutch children.

ADHD Validity Group 79
Children diagnosed with

ADHD.

Test-Retest Reliability Group 127
A subset of children who were

re-tested.

Table 2: Summary of Reliability and Validity Findings

Metric Finding

Split-Half Reliability
Strong for most of the basic outcome

parameters.[1][2][3][7]

Test-Retest Reliability
Correlations ranged from moderate to strong for

the basic parameters.[1][2][3][7]

Construct Validity

The test showed significant associations with

intelligence, academic performance, and ADHD.

[1][2][3][7]

Experimental Workflow and Logical Relationships
As the Cotapp is a cognitive assessment tool, diagrams of molecular signaling pathways are

not directly applicable. Instead, the following diagrams illustrate the experimental workflow of

the foundational study and the logical structure of the Cotapp test.
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Caption: Experimental workflow of the Cotapp foundational study.
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Caption: Logical structure of the Cotapp test administration and data output.
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Conclusion
The foundational research on the Cotapp test establishes it as a reliable and valid instrument

for assessing cognitive functions in children. The comprehensive normative data allows for the

accurate comparison of an individual child's performance to their peers. For researchers and

drug development professionals, the Cotapp offers a standardized and efficient method for

quantifying cognitive endpoints in pediatric populations, particularly in studies related to

neurodevelopmental disorders. The detailed parameterization of cognitive functions can

provide nuanced insights into the cognitive effects of interventions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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